3-Bromo-6-butoxypicolinonitrile

• CAS No.: 1186637-44-4
• Molecular Formula: C10H11BrN2O
• Molecular Weight: 255.11 g/mol
• IUPAC Name: 3-bromo-6-butoxypyridine-2-carbonitrile
• InChI: InChI=1S/C10H11BrN2O/c1-2-3-6-14-10-5-4-8(11)9(7-12)13-10/h4-5H,2-3,6H2,1H3
• InChI Key: BCOUYLYUHUNPDM-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=NC(=C(C=C1)Br)C#N

Description

3-Bromo-6-butoxypicolinonitrile is a useful research compound. Its molecular formula is C10H11BrN2O and its molecular weight is 255.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3-bromo-6-oxo-1,6-dihydropyridine-2-carbonitrile (from Example 15/Step 2) (1.0 eq.), potassium carbonate (1.3 eq.), and 1-iodobutane (1.2 eq.) in acetone (0.3 M) was stirred at 70° C. overnight. The solvent was concentrated en vacuo, and the resulting residue was taken up in water and ethyl acetate. The aqueous layer was extracted with ethyl acetate three times. The combined organic layers were washed with brine, dried over anhydrous MgSO4, and concentrated en vacuo. The crude product was purified by a COMBIFLASH® system (ISCO) using 0-30% ethyl acetate in hexane to give a colorless solid.